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Compound of Interest

Compound Name: pyrimidine-2-thiol

Cat. No.: B7767146

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling pyrimidine-2-thiol, including operational and disposal plans, to
empower your team with the knowledge to manage this chemical responsibly.

Chemical and Physical Properties

Understanding the fundamental properties of pyrimidine-2-thiol is the first step toward safe
handling. This solid, often appearing as a yellow powder, possesses the following
characteristics:

Property Value Reference
CAS Number 1450-85-7 [11[2]
Molecular Formula C4H4AN2S [1][2]
Molecular Weight 112.15 g/mol [1]
Appearance Yellow powder/Solid [11[3]
Melting Point 230 °C (decomposes) [1]
Solubility in Water Insoluble [1]
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Hazard Identification and Personal Protective
Equipment (PPE)

Pyrimidine-2-thiol is classified with specific hazards that necessitate the use of appropriate
personal protective equipment.

Hazard Classification:

Hazard GHS Pictogram Signal Word Hazard Statements
) o ) H315: Causes skin
Skin Irritation GHSO07 Warning L
irritation
o ] H319: Causes serious
Eye Irritation GHSO07 Warning o
eye irritation
) o ] H335: May cause
Respiratory Irritation GHSO07 Warning

respiratory irritation

Recommended Personal Protective Equipment (PPE):

To mitigate the risks associated with pyrimidine-2-thiol, the following PPE is mandatory:
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PPE Category Specification Rationale

Chemical safety goggles or

eyeglasses compliant with Protects against eye irritation
OSHA's 29 CFR 1910.133 or from dust or splashes.
European Standard EN166.[1]

Eye and Face Protection

Appropriate protective gloves
) ] (e.g., nitrile) and impervious Prevents skin irritation upon
Skin Protection ) )
clothing to prevent skin contact.

exposure.[1][4]

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or

Respiratory Protection tract irritation from inhaling
European Standard EN 149 dust
ust.

Protects against respiratory

must be followed.[1] Use is
required when dusts are

generated.

Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is crucial for maintaining a safe laboratory
environment.

Handling:

Work in a well-ventilated area to minimize dust generation and accumulation.[1]

Avoid contact with eyes, skin, and clothing.[1]

Wash hands thoroughly after handling the substance and before reuse of contaminated
clothing.[1]

Do not eat, drink, or smoke in areas where the chemical is handled.

Use non-sparking tools and take precautionary measures against static discharge.[5]
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Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

o Keep in a dark place under an inert atmosphere, with a recommended storage temperature
of 2-8°C.[3]

o Store away from incompatible substances such as acids, strong oxidizing agents, acid
anhydrides, and acid chlorides.[5]

Emergency Procedures and First Aid

In the event of exposure or a spill, immediate and appropriate action is critical.

Exposure Route First Aid Measures

Move the individual to fresh air immediately. If

Inhalation L .
breathing is difficult, provide oxygen.[4]
Immediately remove all contaminated clothing
Skin Contact and wash the affected skin with plenty of soap
and water.[4]
Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses if present and easy to
do so. Continue rinsing.
) Do not induce vomiting. Rinse the mouth with
Ingestion

water and seek immediate medical attention.[4]

Spill Response:

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it in
a suitable, closed container for disposal.[1] Ensure the area is well-ventilated.

Disposal Plan

Dispose of pyrimidine-2-thiol and its containers in accordance with all applicable local, state,
and federal regulations.[5] Do not allow the chemical to enter drains or the environment.[4]
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Workflow for Handling Pyrimidine-2-Thiol

The following diagram outlines the standard operating procedure for the safe handling of
pyrimidine-2-thiol from receipt to disposal.

Safe Handling Workflow for Pyrimidine-2-Thiol

Preparation Handling Cleanup & Disposal

Review Safety Don Appropriate Prepare Ventilated Weigh Pyrimidine-2-Thiol perform Experiment Decontaminate Dispose of Waste per
Data Sheet PPE Workspace in Ventilated Enclosure P Work Area Institutional Guidelines

Click to download full resolution via product page

Caption: Standard operating procedure for pyrimidine-2-thiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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